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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B606224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions of BMS CCR2 22, a potent and selective antagonist of the C-C chemokine receptor 2

(CCR2). Adherence to these protocols is crucial for ensuring the stability, activity, and

reproducibility of experimental results.

Quantitative Data Summary
A summary of the key quantitative data for BMS CCR2 22 is presented in the table below for

quick reference.
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Parameter Value Reference

Molecular Weight 593.66 g/mol [1][2]

Molecular Formula C₂₈H₃₄F₃N₅O₄S

CAS Number 445479-97-0

Purity ≥98%

Appearance Solid

IC₅₀ (Binding) 5.1 nM

IC₅₀ (Calcium Flux) 18 nM

IC₅₀ (Chemotaxis) 1 nM

Solubility in DMSO Up to 100 mM (59.37 mg/mL)

Solubility in Ethanol Up to 10 mM (5.94 mg/mL)

Storage (Solid) +4°C or -20°C

Storage (Stock Solution)
-20°C (1 month) or -80°C (6

months)

Experimental Protocols
Preparation of a 10 mM BMS CCR2 22 Stock Solution in
DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BMS CCR2 22 using

Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

BMS CCR2 22 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes
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Calibrated precision balance

Calibrated micropipettes and sterile tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of BMS CCR2 22 to room

temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on a precision balance.

Carefully weigh the desired amount of BMS CCR2 22 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 5.94 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Example: 10 mM x 0.001 L x 593.66 g/mol = 5.9366 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the BMS CCR2 22 powder. To prepare a 10

mM solution with 5.94 mg of the compound, add 1 mL of DMSO.

Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is completely

dissolved. If necessary, gentle warming in a water bath (not exceeding 37°C) or sonication

can aid in dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Preparation of Working Solutions for In Vitro and In Vivo
Studies
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For In Vitro Cell-Based Assays:

Working solutions for cell-based assays should be prepared fresh for each experiment by

diluting the high-concentration DMSO stock solution with the appropriate cell culture medium.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept to a minimum (typically <0.1%) to avoid solvent-induced cytotoxicity.

Example Dilution:

Determine the final desired concentration of BMS CCR2 22 in your experiment (e.g., 100

nM).

Calculate the required volume of the 10 mM stock solution. For 1 mL of final working

solution:

(10 mM) x V₁ = (100 nM) x (1 mL)

V₁ = 0.01 µL

To achieve this dilution accurately, a serial dilution approach is recommended. For instance,

first, dilute the 10 mM stock 1:100 in cell culture medium to create an intermediate stock of

100 µM. Then, dilute this intermediate stock 1:1000 in the final volume of cell culture medium

to achieve 100 nM.

In Vivo Dosing Solutions:

For animal studies, working solutions should be prepared fresh on the day of dosing. The

vehicle for dilution will depend on the route of administration and experimental design.

Example Protocol for Oral Gavage (using Corn Oil):

Prepare a higher concentration stock solution in DMSO (e.g., 20.8 mg/mL).

For a 1 mL final working solution, add 100 µL of the 20.8 mg/mL DMSO stock solution to 900

µL of corn oil.

Mix thoroughly to ensure a uniform suspension.
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Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the CCR2 signaling pathway and a typical experimental

workflow for evaluating the efficacy of BMS CCR2 22.

CCR2 Signaling Pathway

CCL2 (MCP-1)

CCR2 (GPCR)

Binds

G-Protein Activation

Activates

PI3K/Akt Pathway JAK/STAT Pathway MAPK/p38 Pathway

Cellular Responses
(Survival, Proliferation, Migration)

BMS CCR2 22

Antagonizes

Click to download full resolution via product page

Caption: CCR2 Signaling Cascade and Point of Inhibition by BMS CCR2 22.
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Experimental Workflow for BMS CCR2 22 Efficacy Testing
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Caption: Workflow for In Vitro Evaluation of BMS CCR2 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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